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Core Subject: This document provides an in-depth examination of Disitertide diammonium
(also known as P144), a synthetic peptide inhibitor of Transforming Growth Factor-beta 1 (TGF-

β1). It elucidates the molecular mechanisms through which Disitertide induces apoptosis,

presenting key quantitative data, detailed experimental protocols, and visual representations of

the involved signaling pathways.

Introduction to Disitertide (P144)
Disitertide is a peptide inhibitor designed to specifically block the binding of TGF-β1 to its

receptors.[1][2] By doing so, it modulates the downstream signaling cascades that regulate a

multitude of cellular processes, including proliferation, differentiation, fibrosis, and apoptosis.[3]

[4][5] Emerging research has identified Disitertide as a potent inducer of apoptosis, particularly

in the context of oncology and fibrotic diseases.[6][7][8] Its mechanism of action is multifaceted,

primarily involving the inhibition of major cell survival pathways and the activation of pro-

apoptotic factors.[1][9][10] This guide will dissect these mechanisms, providing the technical

details necessary for advanced research and development.
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Core Pro-Apoptotic Mechanisms of Disitertide
Disitertide's ability to induce programmed cell death stems from its concurrent inhibition of two

critical signaling pathways—TGF-β/SMAD and PI3K/Akt—and the subsequent activation of the

intrinsic apoptotic cascade.

Inhibition of the TGF-β/SMAD Signaling Pathway
The TGF-β signaling pathway plays a dual role in cancer, acting as a tumor suppressor in early

stages but promoting tumor progression and metastasis in later stages. In many advanced

cancers, TGF-β signaling fosters an environment that suppresses apoptosis. Disitertide directly

counteracts this by preventing TGF-β1 from binding to its cell surface receptors.[2] This action

initiates a cascade of intracellular events that re-sensitizes cells to apoptotic signals.

The key molecular events include:

Reduced SMAD2 Phosphorylation: Disitertide treatment leads to a significant decrease in

the phosphorylation of SMAD2, a key transducer of the canonical TGF-β signal.[7][8][11]

This prevents the nuclear translocation of the SMAD complex and the transcription of target

genes involved in cell survival and proliferation.

Upregulation of SMAD7: The peptide promotes an increase in the expression of SMAD7, an

inhibitory SMAD protein that acts as a negative feedback regulator of the pathway.[7][8]

Downregulation of SKI: Disitertide has been shown to downregulate the expression of the

SKI proto-oncogene, a negative regulator of TGF-β signaling that can contribute to

tumorigenesis.[7][8]
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Caption: Disitertide's Inhibition of TGF-β/SMAD Signaling.

Inhibition of the PI3K/Akt Survival Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a fundamental pro-survival signaling

cascade that is often hyperactivated in cancer cells. Disitertide has been identified as an

inhibitor of this pathway.[1][9][10]

Suppression of PI3K and p-Akt: Treatment with Disitertide suppresses the expression of

PI3K and reduces the levels of phosphorylated Akt (p-Akt), the active form of the kinase.[1]

[9][10] Since Akt phosphorylates and inactivates numerous pro-apoptotic proteins (including

Bad and caspase-9), its inhibition by Disitertide effectively removes these "brakes" on

apoptosis.
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Caption: Disitertide's Inhibition of the PI3K/Akt Pathway.

Induction of the Intrinsic Apoptotic Pathway
The culmination of Disitertide's inhibitory actions on survival pathways is the activation of the

intrinsic, or mitochondrial, pathway of apoptosis.

Induction of Bax: Disitertide treatment leads to an increased expression of the pro-apoptotic

protein Bax.[1][9][10] Bax is a member of the Bcl-2 family that, upon activation, translocates

to the mitochondria, leading to the release of cytochrome c and the subsequent activation of

the caspase cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.medchemexpress.com/Disitertide.html
https://www.mdpi.com/1718-7729/29/4/217
https://www.scbt.com/browse/tgf-beta-1-inhibitors
https://www.tocris.com/products/disitertide_7717
https://www.tocris.com/pharmacology/tgf-beta-receptors
https://www.tocris.com/pharmacology/tgf-beta-receptors
https://aacrjournals.org/cancerres/article/71/8_Supplement/5044/573823/Abstract-5044-P144-an-inhibitory-peptide-of-the
https://www.researchgate.net/publication/305696802_P144_a_Transforming_Growth_Factor_beta_inhibitor_peptide_generates_antitumoral_effects_and_modifies_SMAD7_and_SKI_levels_in_human_glioblastoma_cell_lines
https://pubmed.ncbi.nlm.nih.gov/27473823/
https://pubmed.ncbi.nlm.nih.gov/27473823/
https://pubmed.ncbi.nlm.nih.gov/27473823/
https://www.medchemexpress.com/disitertide-tfa.html
https://file.medchemexpress.com/batch_PDF/HY-P0118/Disitertide-DataSheet-MedChemExpress.pdf
https://www.researchgate.net/publication/276287673_Abstract_5044_P144_an_inhibitory_peptide_of_the_TGF-beta_signaling_pathway_inhibits_growth_and_increases_apoptosis_in_brain_tumor_cell_lines
https://www.benchchem.com/product/b15620388/docs#the-role-of-disitertide-diammonium-in-apoptosis-a-technical-guide
https://www.benchchem.com/product/b15620388/docs#the-role-of-disitertide-diammonium-in-apoptosis-a-technical-guide
https://www.benchchem.com/product/b15620388/docs#the-role-of-disitertide-diammonium-in-apoptosis-a-technical-guide
https://www.benchchem.com/product/b15620388/docs#the-role-of-disitertide-diammonium-in-apoptosis-a-technical-guide
https://www.benchchem.com/product/b15620388?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

